2-(3-aminoazetidin-1-yl)-N-propylacetamide
Overview
Description
The compound “2-(3-aminoazetidin-1-yl)ethan-1-ol” has a CAS Number of 1409292-18-7 . It is a liquid at room temperature and has a molecular weight of 116.16 .
Molecular Structure Analysis
The InChI code for “2-(3-aminoazetidin-1-yl)ethan-1-ol” is 1S/C5H12N2O/c6-5-3-7(4-5)1-2-8/h5,8H,1-4,6H2 . This can be used to generate the molecular structure of the compound.Physical and Chemical Properties Analysis
“2-(3-aminoazetidin-1-yl)ethan-1-ol” is a liquid at room temperature . It has a molecular weight of 116.16 .Scientific Research Applications
Synthesis and Ring Transformations
- Regioselective Reactions and Ring Transformations : Research by Boros et al. (2006) explored regioselective reactions of mesyloxymethylazetidinones, which involve cleavage of the azetidinone ring and formation of new aziridine rings. These transformations provide pathways to synthesize derivatives that could act as potential drug candidates due to their structural similarity to known inhibitors of enzymes like carboxypeptidase A (Boros et al., 2006).
Spectroscopic Characterization and Novel Agonists
- Spectroscopic Characterization : Bojilova and Rodios (1991) focused on synthesizing and characterizing 1-[1,2,3-triazol-1-yl]-4-aroylazetidin-2-ones, demonstrating the chemical diversity achievable with azetidine scaffolds and their potential utility in medicinal chemistry through detailed spectroscopic analysis (Bojilova & Rodios, 1991).
Potential Therapeutic Applications
- Selective Neuropeptide Y2 Receptor Agonists : Ortiz et al. (2007) described the development of a selective neuropeptide Y2 receptor polyethylene glycol-conjugated peptide agonist. This compound shows promise in obesity management by reducing food intake and body weight and improving glucose metabolism in rodents, highlighting the therapeutic potential of azetidine-containing compounds (Ortiz et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
2-(3-aminoazetidin-1-yl)-N-propylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N3O/c1-2-3-10-8(12)6-11-4-7(9)5-11/h7H,2-6,9H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVDSUORMLDOVOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CN1CC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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